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Compound of Interest

Compound Name: (Z2)-MDL 105519

Cat. No.: B1676107

Essential Safety and Handling Guide for (Z)-MDL
105519

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling (Z)-MDL 105519. The following procedures are
based on best practices for handling potent neuroactive compounds in a laboratory setting. A
specific Safety Data Sheet (SDS) for (Z)-MDL 105519 was not located; therefore, these
recommendations are derived from general chemical safety principles and information available
on similar research compounds.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the last line of defense against potential exposure and
should be used in conjunction with engineering and administrative controls.[1] The following
table summarizes the recommended PPE for handling (Z)-MDL 105519 in various laboratory
scenarios.
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Activity

Required PPE

Recommended PPE

Weighing and Aliquoting (Solid

Form)

- Nitrile Gloves- Safety
Glasses with Side Shields-
Laboratory Coat

- Chemical Splash Goggles-
Face Shield- Respiratory
Protection (e.g., N95
respirator) if ventilation is

inadequate

Solution Preparation and

Handling

- Nitrile Gloves- Chemical
Splash Goggles- Laboratory
Coat

- Face Shield- Chemical-

resistant Apron

In-vitro / Ex-vivo Experiments

- Nitrile Gloves- Safety

Glasses- Laboratory Coat

- As determined by institutional

risk assessment

In-vivo Administration

- Nitrile Gloves- Safety

Glasses- Laboratory Coat

- As determined by institutional

risk assessment

Waste Disposal

- Nitrile Gloves (consider
double-gloving)- Chemical
Splash Goggles- Laboratory
Coat

- Chemical-resistant Apron

Operational Plan for Safe Handling

Adherence to a strict operational plan is critical to minimize the risk of exposure to (Z)-MDL

105519.

2.1. Engineering Controls:

o Ventilation: All work with solid (Z)-MDL 105519 and concentrated solutions should be
conducted in a certified chemical fume hood or other appropriate ventilated enclosure.

o Eyewash and Safety Shower: An eyewash station and safety shower must be readily

accessible in the immediate work area.[2]

2.2. Pre-Experiment Procedures:
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» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantity of (Z)-MDL 105519 to be used, the procedures involved, and the
potential for aerosol generation.

o PPE Inspection: Before each use, inspect all PPE for signs of damage or contamination.

» Area Preparation: Designate a specific area for handling (Z)-MDL 105519. Ensure the work
surface is clean and uncluttered.

2.3. Handling Procedures:

e Donning PPE: Put on all required PPE before entering the designated handling area. The
suggested sequence is gown, mask or respirator, eye protection, and gloves.[3]

e Weighing: If working with the solid form, carefully weigh the required amount in a chemical
fume hood. Use appropriate tools (e.g., anti-static weigh paper) to prevent dispersal of the
powder.

e Solution Preparation: Add the solvent to the solid (Z)-MDL 105519 slowly to avoid splashing.
Cap and vortex or sonicate as needed to ensure complete dissolution.

» Experimental Use: Handle all solutions containing (Z)-MDL 105519 with care, avoiding skin
contact and the generation of aerosols.

o Post-Handling: After handling, decontaminate all surfaces and equipment with an appropriate
solvent (e.g., 70% ethanol, followed by water).

2.4. Emergency Procedures:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing.[4][5]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[4][5]

e Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[4][5]

 Ingestion: Do not induce vomiting. Seek immediate medical attention.[4]
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Disposal Plan

Proper disposal of (Z)-MDL 105519 and associated waste is essential to prevent environmental
contamination and accidental exposure.

3.1. Waste Segregation:

e Solid Waste: Unused (Z)-MDL 105519, contaminated weigh boats, and other solid materials
should be collected in a designated, labeled hazardous waste container.

» Liquid Waste: All solutions containing (Z)-MDL 105519 should be collected in a designated,
labeled hazardous liquid waste container. Do not pour this waste down the drain.

o Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should
be disposed of as hazardous waste.

3.2. Waste Disposal Procedures:

o Labeling: All waste containers must be clearly labeled with the contents, including the full
chemical name "(Z)-MDL 105519" and appropriate hazard warnings.

o Storage: Store hazardous waste in a designated, secure area away from incompatible
materials.

» Disposal: Arrange for the disposal of all hazardous waste through your institution's
Environmental Health and Safety (EHS) office, following all local, state, and federal
regulations.

Experimental Context

(Z)-MDL 105519 is a potent and selective antagonist of the glycine binding site on the N-
methyl-D-aspartate (NMDA) receptor.[6][7] Research indicates its use in a variety of
experimental settings, including:
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« In vitro binding assays with radiolabeled [3H]MDL 105519 to characterize its interaction with
the NMDA receptor.[6][8][9][10]

o Cell-based assays to investigate its effects on NMDA receptor-mediated responses in
cultured neurons.[7]

 Invivo studies in animal models to assess its anticonvulsant and anxiolytic properties.[7]

Detailed experimental protocols for these applications are highly specific to the research
question and are typically found in the materials and methods section of published scientific
literature.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of (Z)-MDL 105519.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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